Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol)
Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol)
A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
Brand Name:
Vulcanchem
CAS No.:
57303-99-8
VCID:
VC0196081
InChI:
InChI=1S/C20H12O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,21-22H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC(=C5O)O)C=C2
Molecular Formula:
C20H12O2
Molecular Weight:
284.3 g/mol
Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol)
CAS No.: 57303-99-8
Impurities
VCID: VC0196081
Molecular Formula: C20H12O2
Molecular Weight: 284.3 g/mol
Purity: > 95%
![Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol) - 57303-99-8](/images/no_structure.jpg)
| CAS No. | 57303-99-8 |
|---|---|
| Product Name | Benzopyrene Related Compound 3 (Benzo[a]pyrene-7, 8-Diol) |
| Molecular Formula | C20H12O2 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | benzo[a]pyrene-7,8-diol |
| Standard InChI | InChI=1S/C20H12O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,21-22H |
| Standard InChIKey | FWKXMJCJEOUXDE-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC(=C5O)O)C=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC(=C5O)O)C=C2 |
| Description | A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 7,8-Dihydroxybenzo[a]pyrene |
| PubChem Compound | 42267 |
| Last Modified | Nov 11 2021 |
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